Cas no 90296-28-9 (Benzenemethanethiol, 4-amino-)

• Product Name: Benzenemethanethiol, 4-amino-
• CAS No: 90296-28-9
• MF: C₇H₉NS
• MW: 139.218060255051
• CID: 789816
• PubChem ID: 19101446
• Update Time: 2025-04-19

Benzenemethanethiol, 4-amino- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 4-amino-
• (4-aminophenyl)methanethiol
• DTXSID50598088
• AKOS006340703
• aminobenzylthiol
• 90296-28-9
• SCHEMBL735398

• Inchi： 1S/C7H9NS/c8-7-3-1-6(5-9)2-4-7/h1-4,9H,5,8H2
• InChI Key： FUEMCRRMXUJLCG-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 139.04557046g/mol
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines